Cas no 14189-82-3 (3-(N-Phenyl-N-methyl)aminoacrolein)

• Product Name: 3-(N-Phenyl-N-methyl)aminoacrolein
• CAS No: 14189-82-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00190652
• CID: 49662
• PubChem ID: 11194497
• Update Time: 2025-05-20

3-(N-Phenyl-N-methyl)aminoacrolein Chemical and Physical Properties

Names and Identifiers

• 3-N-METHYL-N-PHENYLAMINOACROLEIN
• 3-AMINO-N-METHYL-N-PHENYLACROLEIN
• 3-N-METHYL-N-PHENYLAMINOACROLEINI
• 3-(Methyl(phenyl)amino)acrylaldehyde
• N-METHYL-N-PHENYL-3-AMINOACROLEIN
• Acrolein,3-(N-methylanilino)- (6CI,7CI,8CI)
• 3-(N-Methyl-N-phenylamino)acrolein
• 3-(N-Methylanilino)acrolein
• 3-(Methyl-phenyl-aMino)-propenal
• 2-Propenal,3-(methylphenylamino)-
• (Z)-3-(N-methylanilino)prop-2-enal
• (E)-3-(Methyl(phenyl)aMino)acrylaldehyde
• (E)-3-(Methylphenylamino)-2-propenal
• 3-(Methylphenylamino)-2-propenal
• Q-102072
• J-019794
• (E)-3-(N-methylanilino)prop-2-enal
• 3-[methyl(phenyl)amino]prop-2-enal
• DTXSID301287034
• AC-26821
• 34900-01-1
• E-3-(METHYL PHENYL AMINO)-2-PROPENAL
• 14189-82-3
• starbld0030209
• AKOS006275202
• CS-0188131
• NS00077695
• 2-Propenal, 3-(methylphenylamino)-
• (2E)-3-[METHYL(PHENYL)AMINO]PROP-2-ENAL
• (2E)-3-(Methylphenylamino)-2-propenal
• MFCD00190652
• trans 3-(N-Methylanilino)acrolein
• BCP12987
• 3-(N-Phenyl-N-methyl)aminoacrolein
• SCHEMBL377438
• (2E)-3-[Methyl(phenyl)amino]acrylaldehyde
• AS-17311
• DB-309423

• MDL： MFCD00190652
• Inchi： 1S/C10H11NO/c1-11(8-5-9-12)10-6-3-2-4-7-10/h2-9H,1H3/b8-5+
• InChI Key： YLMOTKLYENPQLK-VMPITWQZSA-N
• SMILES： O=C/C=C/N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.064
• Melting Point: 50-53°C
• Boiling Point: 255.6 °C at 760 mmHg
• Flash Point: 92.1 °C
• Refractive Index: 1.575
• PSA: 20.31000
• LogP: 1.83540

3-(N-Phenyl-N-methyl)aminoacrolein Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(N-Phenyl-N-methyl)aminoacrolein

3-(N-Phenyl-N-methyl)aminoacrolein: A Comprehensive Overview

3-(N-Phenyl-N-methyl)aminoacrolein, a compound with the CAS registry number 14189-82-3, is an organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an acrolein backbone with a substituted amino group. The molecule's structure plays a pivotal role in its reactivity and potential applications.

The chemical formula of 3-(N-Phenyl-N-methyl)aminoacrolein is C₁₁H₁₃NO, and its molecular weight is approximately 175.2 g/mol. The compound is synthesized through a series of carefully controlled reactions, often involving the condensation of aldehydes with amines. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and efficiency, making it more accessible for research and industrial applications.

One of the most notable features of 3-(N-Phenyl-N-methyl)aminoacrolein is its ability to participate in various types of polymerization reactions. This property has led to its use in the development of novel polymers with tailored mechanical and thermal properties. For instance, researchers have explored its role in synthesizing polyamides and polyurethanes, which exhibit enhanced durability and resistance to environmental factors.

Recent studies have also highlighted the potential of 3-(N-Phenyl-N-methyl)aminoacrolein in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a promising candidate for targeted drug delivery applications. Additionally, the compound has shown potential in catalysis, where it can act as a ligand or a precursor for metal complexes with catalytic activity.

The versatility of 3-(N-Phenyl-N-methyl)aminoacrolein extends to its use in organic synthesis as an intermediate. Its reactivity under various conditions allows chemists to incorporate it into more complex molecules, facilitating the synthesis of bioactive compounds and advanced materials. For example, recent research has demonstrated its utility in the synthesis of heterocyclic compounds, which are valuable in pharmaceuticals and agrochemicals.

In terms of safety and handling, 3-(N-Phenyl-N-methyl)aminoacrolein must be treated with care due to its reactive nature. Proper ventilation and protective equipment are recommended when working with this compound to minimize exposure risks. Despite these precautions, the compound's benefits far outweigh its handling challenges, making it a valuable asset in various chemical industries.

Looking ahead, the continued exploration of 3-(N-Phenyl-N-methyl)aminoacrolein is expected to uncover even more applications across diverse fields. Its unique combination of structural features and reactivity positions it as a key player in advancing materials science and organic synthesis.